Cas no 88584-66-1 (Pentanedioic acid, 2,4-dibutyl-3-(dimethylamino)-, dimethyl ester)

• Product name: Pentanedioic acid, 2,4-dibutyl-3-(dimethylamino)-, dimethyl ester
• CAS No: 88584-66-1
• MF: C₁₇H₃₃NO₄
• MW: 315.448225736618
• CID: 627738
• PubChem ID: 13063322

Pentanedioic acid, 2,4-dibutyl-3-(dimethylamino)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid, 2,4-dibutyl-3-(dimethylamino)-, dimethyl ester
• dimethyl 2,4-dibutyl-3-(dimethylamino)pentanedioate
• DTXSID80516876
• 88584-66-1

• Inchi： InChI=1S/C17H33NO4/c1-7-9-11-13(16(19)21-5)15(18(3)4)14(12-10-8-2)17(20)22-6/h13-15H,7-12H2,1-6H3
• InChI Key： QZOCDPCNDIZBFW-UHFFFAOYSA-N
• SMILES： CCCCC(C(C(CCCC)C(=O)OC)N(C)C)C(=O)OC

Computed Properties

• Exact Mass: 315.24095853g/mol
• Monoisotopic Mass: 315.24095853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 13
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8Ų
• XLogP3: 4